Cas no 2172498-34-7 (4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride)

• Product Name: 4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride
• CAS No: 2172498-34-7
• MF: C₁₀H₁₁Cl₂N₃O
• MW: 260.119839906693
• CID: 6069707
• PubChem ID: 132398841
• Update Time: 2025-05-24

4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride
• 6-(3-aminophenyl)-1H-pyrimidin-2-one;dihydrochloride
• 4-(3-Aminophenyl)pyrimidin-2(1H)-one dihydrochloride
• starbld0011028
• EN300-1662910
• AT39722
• 2172498-34-7
• 4-(3-AMINOPHENYL)PYRIMIDIN-2-OL DIHYDROCHLORIDE

• Inchi： 1S/C10H9N3O.2ClH/c11-8-3-1-2-7(6-8)9-4-5-12-10(14)13-9;;/h1-6H,11H2,(H,12,13,14);2*1H
• InChI Key： IRDRMUJYSHDEIL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1N=CC=C(C2C=CC=C(C=2)N)N1

Computed Properties

• Exact Mass: 259.0279174g/mol
• Monoisotopic Mass: 259.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on 4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride

Comprehensive Overview of 4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride (CAS No. 2172498-34-7)

The compound 4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride (CAS No. 2172498-34-7) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. With its unique dihydropyrimidinone core and aminophenyl substitution, this molecule is being explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which resemble known pharmacophores in kinase inhibitors and signal transduction modulators.

Recent studies highlight the growing demand for small molecule therapeutics targeting protein-protein interactions, where compounds like 4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride show promise. Its dihydrochloride salt form enhances solubility, making it suitable for in vitro assays and high-throughput screening. The scientific community is actively investigating its potential role in cancer research, neurodegenerative diseases, and metabolic disorders, aligning with current trends in precision medicine.

The synthesis of CAS 2172498-34-7 involves multi-step organic transformations, with emphasis on regioselective functionalization of the pyrimidinone ring. Analytical characterization typically includes HPLC purity analysis, mass spectrometry, and NMR spectroscopy to confirm the dihydrochloride stoichiometry. These quality control measures ensure reproducibility in biological studies, addressing the pharmaceutical industry's focus on compound integrity and structure-activity relationships.

From a commercial perspective, 4-(3-aminophenyl)-1,2-dihydropyrimidin-2-one dihydrochloride is categorized as a research-grade chemical with applications in hit-to-lead optimization. Suppliers often provide technical data sheets detailing its storage conditions (-20°C protected from light) and handling precautions under standard laboratory safety protocols. The compound's molecular weight (284.13 g/mol as free base) and chemical stability make it suitable for various experimental designs.

Emerging discussions in scientific forums frequently address questions about the compound's biological permeability and potential as a scaffold for fragment-based drug design. Computational chemistry studies suggest favorable ligand efficiency metrics for derivatives of this core structure. Such properties position CAS 2172498-34-7 as an interesting candidate for virtual screening libraries and medicinal chemistry campaigns targeting undruggable proteins.

Environmental and safety assessments indicate that proper laboratory waste disposal procedures should be followed when working with this material, though it doesn't fall under hazardous classification. The scientific literature contains increasing references to its analogs in patent applications related to cyclin-dependent kinase inhibitors and epigenetic modulators, reflecting its relevance in contemporary drug development pipelines.

For researchers sourcing this compound, verification of certificate of analysis parameters including residual solvent content and counterion verification is recommended. The growing body of structure-activity relationship data for similar dihydropyrimidinone derivatives suggests expanding applications in allosteric modulator development and targeted protein degradation strategies.

Future research directions may explore the compound's potential in combination therapies and its behavior under physiological pH conditions. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for crystallography studies of protein-ligand complexes. These characteristics contribute to its utility in modern structure-based drug design methodologies.